5,5-dimethyl-3-{[2-(2-pyridinyl)ethyl]amino}-2-cyclohexen-1-one

• IUPAC Name: 5,5-dimethyl-3-(2-pyridin-2-ylethylamino)cyclohex-2-en-1-one
• InChI: InChI=1S/C15H20N2O/c1-15(2)10-13(9-14(18)11-15)17-8-6-12-5-3-4-7-16-12/h3-5,7,9,17H,6,8,10-11H2,1-2H3
• InChI Key: NRLRYOCAVMONMA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)NCCC2=CC=CC=N2)C
• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol

Description

The compound is a derivative of 2-cyclohexen-1-one, which is a six-membered cyclic ketone. The “5,5-dimethyl” indicates two methyl groups attached to the 5th carbon of the cyclohexenone ring. The “3-{[2-(2-pyridinyl)ethyl]amino}” suggests an ethylamino group attached to the 2-position of a pyridine ring, which is then attached to the 3rd carbon of the cyclohexenone ring.

Molecular Structure Analysis

The molecular structure of this compound would be expected to contain a six-membered cyclohexenone ring substituted with methyl groups and a pyridine-containing side chain.

Chemical Reactions Analysis

The reactivity of this compound would be expected to be influenced by the presence of the ketone, the methyl groups, and the pyridine ring. The ketone could undergo reactions typical of carbonyl groups, while the pyridine ring could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. The presence of the polar ketone group could result in the compound having some degree of solubility in polar solvents.

Scientific Research Applications

Synthetic Chemistry and Catalysis Compounds with structures similar to 5,5-dimethyl-3-{[2-(2-pyridinyl)ethyl]amino}-2-cyclohexen-1-one are often explored for their reactivity and potential as intermediates in the synthesis of more complex molecules. For example, compounds bearing pyridyl and cyclohexenone moieties have been utilized in the synthesis of heterocyclic systems, demonstrating their potential in creating pharmacologically active structures or materials with unique properties (Sirakanyan et al., 2015).

Materials Science The incorporation of cyclohexenone derivatives into polymeric structures can significantly impact the materials' properties, such as solubility and transparency. Studies on similar compounds have shown that integrating these units into polymers can lead to materials with high optical transmittance and good solubility in common solvents, which are desirable features for applications in electronics and optoelectronics (Yao et al., 2018).

Pharmaceutical and Biological Applications While the direct pharmaceutical applications of 5,5-dimethyl-3-{[2-(2-pyridinyl)ethyl]amino}-2-cyclohexen-1-one were not identified in the search, related structures have been explored for their biological activities. For instance, the synthesis and evaluation of compounds with similar frameworks have shown promising antibacterial and antiviral activities, suggesting potential research directions for exploring the biological applications of the compound (Patel & Chikhalia, 2006).

Computational Chemistry Computational studies on similar compounds, such as density functional theory (DFT) and molecular docking analyses, have provided insights into their electronic structures, reactivity, and potential interactions with biological targets. These studies can guide the design of new compounds with enhanced properties or biological activities (Fatima et al., 2021).

Mechanism of Action

Without specific context (such as biological activity), it’s challenging to predict the mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.